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Compound of Interest

Compound Name: Fenclozine

Cat. No.: B1329923 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. Fenclozine, a compound that has been investigated for its psychotropic

properties, requires careful handling and disposal due to its chemical nature. Adherence to

established protocols is essential to mitigate risks to personnel and prevent environmental

contamination.

Chemical Profile and Hazard Classification
Understanding the chemical properties of Fenclozine is the first step in determining the

appropriate disposal method. While specific disposal guidelines for Fenclozine are not readily

available, a conservative approach, treating it as a hazardous chemical waste, is

recommended based on the safety data for similar compounds. For instance, the related

compound Fenclonine is classified as toxic if swallowed and may cause an allergic skin

reaction[1]. Therefore, it is prudent to handle Fenclozine with the same level of caution.

Table 1: Key Data for Fenclozine Disposal Considerations
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Property Value/Information Implication for Disposal

Chemical Name Fenclozine N/A

Synonyms N/A N/A

Molecular Formula C₁₅H₁₄ClN₃

The presence of chlorine may

influence the byproducts of

incineration.

Known Hazards

Assumed to be toxic and

potentially sensitizing based

on related compounds.

Requires handling with

personal protective equipment

(PPE) and disposal as

hazardous waste.

Primary Disposal Route
Incineration at a licensed

facility.[2]

Ensures complete destruction

of the active pharmaceutical

ingredient.

Step-by-Step Disposal Protocol
The disposal of Fenclozine must comply with local, state, and federal regulations, such as

those set by the Environmental Protection Agency (EPA) and the Resource Conservation and

Recovery Act (RCRA) in the United States[2][3][4].

Personal Protective Equipment (PPE): Before handling Fenclozine, laboratory personnel

must wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab

coat.[1]

Waste Segregation:

Solid Waste: Unused or expired Fenclozine powder should be collected in a designated,

clearly labeled, and sealed hazardous waste container. This container should be black for

RCRA hazardous pharmaceutical waste.

Contaminated Materials: Any materials that have come into contact with Fenclozine, such

as weighing paper, contaminated gloves, or spill cleanup materials, must also be disposed

of as hazardous waste in the same designated container.
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Empty Containers: Empty Fenclozine containers should be triple-rinsed, with the rinsate

collected as hazardous waste. The rinsed and air-dried container can then be disposed of

according to institutional guidelines, which may still require it to be treated as hazardous

waste.

Waste Storage:

Store the hazardous waste container in a designated, secure area away from incompatible

materials.

Ensure the container is kept closed except when adding waste.[5]

Disposal Request:

Once the waste container is full, or in accordance with institutional schedules, arrange for

pickup by a licensed hazardous waste disposal company.

Do not dispose of Fenclozine down the drain or in the regular trash. The EPA has banned

the sewering of hazardous waste pharmaceuticals[2][6].

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Fenclozine in a laboratory setting.
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Caption: Fenclozine Disposal Workflow
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By adhering to these procedures, research institutions can ensure the safe and compliant

disposal of Fenclozine, thereby protecting their personnel and the environment. It is imperative

to consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to stay informed about any changes in regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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